Cas no 863594-15-4 (N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide)

• Product Name: N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide
• CAS No: 863594-15-4
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• CID: 5557038
• Update Time: 2025-08-05

N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide

• Inchi： 1S/C18H13N3O2S/c1-11-6-7-12(17-21-13-4-2-8-19-18(13)24-17)10-14(11)20-16(22)15-5-3-9-23-15/h2-10H,1H3,(H,20,22)
• InChI Key： MWOSQIVULBGUII-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC(C2=NC3=CC=CN=C3S2)=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide

Professional Introduction to N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide (CAS No. 863594-15-4)

N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 863594-15-4, represents a novel molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic intervention. The structural framework of this molecule combines a furan moiety with a thiazole-pyridine hybrid, creating a unique scaffold that may exhibit diverse biological activities.

The< strong>N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide structure is characterized by its aromatic system, which includes a phenyl ring substituted with a thiazole-pyridine unit. This particular arrangement of heterocyclic rings is of great interest due to its potential to interact with biological targets in complex ways. The presence of the furan ring at the C-terminal position introduces additional functional diversity, enabling possible modifications and derivatizations that could enhance its pharmacological properties.

In recent years, there has been growing interest in the development of heterocyclic compounds for medicinal applications. The combination of thiazole and pyridine in this molecule is particularly noteworthy, as these heterocycles are well-documented for their role in various biological processes and have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The furan ring further contributes to the molecule's complexity by providing an additional site for potential interactions with biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. These tools have been instrumental in understanding how< strong>N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide might interact with target proteins or enzymes. For instance, studies suggest that the thiazole-pyridine moiety could engage in hydrogen bonding or hydrophobic interactions with specific residues in a target protein, thereby modulating its activity.

The< strong>furan component of the molecule is particularly intriguing from a chemical biology perspective. Furan derivatives have been shown to exhibit a wide range of biological activities, including antifungal and antiviral effects. The incorporation of this moiety into the< strong>N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide structure may enhance its ability to disrupt pathogenic processes or modulate cellular signaling pathways.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. By leveraging high-throughput screening and virtual ligand docking techniques, scientists can rapidly identify promising candidates like< strong>N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide. These approaches allow for the optimization of lead compounds based on their predicted interactions with biological targets. The< strong>CAS No. 863594-15-4 compound represents an excellent example of how such methodologies can be applied to discover new therapeutic agents.

The synthesis of< strong>N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)furan-2-carboxamide involves multiple steps that require careful consideration of reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. These methods not only improve yield but also enhance the purity of the final product.

In conclusion,< strong>N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-y}]phenyl)furan-2-carboxamide (CAS No. 863594-15) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical applications. Its unique combination of heterocyclic moieties provides a rich foundation for further exploration in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.